trans-3-Methoxycyclohexanamine
Description
Trans-3-Methoxycyclohexanamine is a chemical compound used in scientific research . It has diverse applications, contributing to the advancement of various studies and experiments .
Molecular Structure Analysis
The molecular formula of trans-3-Methoxycyclohexanamine is C7H15NO . It has an average mass of 129.200 Da and a monoisotopic mass of 129.115356 Da .Physical And Chemical Properties Analysis
Trans-3-Methoxycyclohexanamine has a density of 0.9±0.1 g/cm^3, a boiling point of 174.5±33.0 °C at 760 mmHg, and a vapor pressure of 1.2±0.3 mmHg at 25°C . It also has a molar refractivity of 37.7±0.4 cm^3, a polar surface area of 35 Å^2, and a molar volume of 137.0±5.0 cm^3 .Scientific Research Applications
Synthesis of Antinarcotic Agents
“trans-3-Methoxycyclohexanamine” can be used in the synthesis of trans-3,4,5-trimethoxycinnamamides , which have been evaluated as novel antinarcotic agents . These compounds have shown significant inhibitory action of the glutamate-induced neurotoxicity and high antinarcotic activity in mice .
Free Radical Scavenging
Compounds synthesized from “trans-3-Methoxycyclohexanamine” have been evaluated for their free radical scavenging properties . This is important in the field of medicinal chemistry, as free radicals can cause oxidative stress, leading to cell damage and various diseases.
Inhibitory Action for Neurotoxicity
The compounds derived from “trans-3-Methoxycyclohexanamine” have shown significant inhibitory action for neurotoxicity in cultured neurons . This suggests potential applications in the treatment of neurological disorders.
Antitumor Activity
Methoxycinnamic acids and their derivatives, which can be synthesized from “trans-3-Methoxycyclohexanamine”, have been of interest for their antitumor properties . This opens up potential applications in cancer research and treatment.
Anti-inflammatory Activity
These compounds have also shown anti-inflammatory effects , suggesting potential applications in the treatment of inflammatory diseases.
Antioxidant Activity
The antioxidant activity of these compounds suggests potential applications in the prevention of diseases caused by oxidative stress, such as heart disease and cancer.
properties
IUPAC Name |
(1R,3R)-3-methoxycyclohexan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-9-7-4-2-3-6(8)5-7/h6-7H,2-5,8H2,1H3/t6-,7-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQGZGROVQGEGIO-RNFRBKRXSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCC(C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1CCC[C@H](C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-3-Methoxycyclohexanamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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